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Compound of Interest

Compound Name: 1-Cyclohexyloctan-1-ol

Cat. No.: B15297444

Disclaimer: Information regarding the specific compound 1-Cyclohexyloctan-1-ol, including its
CAS number and molecular formula, is not readily available in public chemical databases. This
guide instead provides a technical overview of structurally similar and more extensively
documented cyclohexyl alkanols, namely 1-Cyclohexylethan-1-ol and 1-Cyclohexyl-1-propanol.
The methodologies and data presented herein may serve as a valuable reference for
researchers and professionals in drug development and chemical synthesis.

This document details the chemical and physical properties of these related compounds,
offering a framework for understanding their characteristics. While direct experimental protocols
and signaling pathways for 1-Cyclohexyloctan-1-ol cannot be provided, the information on
analogous compounds can inform potential synthesis routes and biological activities.

I. Chemical Identification and Properties

For researchers investigating cyclohexyl alkanols, precise identification is paramount. The
Chemical Abstracts Service (CAS) number and molecular formula are fundamental data points
for this purpose. The table below summarizes this information for the reference compounds.
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Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )
1-Cyclohexylethan-1-
| 1193-81-3[1][2][3] CeH160[1][2][4][5] 128.21[1][2][4]
o
1-Cyclohexyl-1-
17264-02-7[6] CoH1s0[6] 142.24[6]

propanol

Il. Synthesis and Experimental Protocols

The synthesis of chiral secondary alcohols such as 1-cyclohexylethan-1-ol is a significant area
of research, particularly in the pharmaceutical industry where enantiomeric purity is often
crucial. One common method to achieve high enantiomeric purity is through kinetic resolution.
This technique involves the differential reaction of the two enantiomers in a racemic mixture,
which allows for the separation of the desired enantiomer.

Another key reaction of secondary alcohols like 1-cyclohexylethan-1-ol is nucleophilic
substitution. For instance, reaction with hydrogen halides such as hydrogen bromide (HBr)
proceeds through a nucleophilic substitution mechanism. The reaction pathway, whether it be
Snl or Sn2, is a critical consideration for synthetic chemists.

A generalized experimental workflow for the synthesis and analysis of such compounds can be

visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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